Cas no 18715-02-1 (1,2-dioxin, 3,6-dihydro-)

• Product Name: 1,2-dioxin, 3,6-dihydro-
• CAS No: 18715-02-1
• MF: C₄H₆O₂
• MW: 86.0892415046692
• CID: 866092
• PubChem ID: 140412
• Update Time: 2025-04-19

1,2-dioxin, 3,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,2-dioxin, 3,6-dihydro-
• 3,6-dihydro-1,2-dioxine

• Inchi： 1S/C4H6O2/c1-2-4-6-5-3-1/h1-2H,3-4H2
• InChI Key： JHUUPUMBZGWODW-UHFFFAOYSA-N
• SMILES： O1CC=CCO1

Computed Properties

• Exact Mass: 86.03678
• Monoisotopic Mass: 86.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 50.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Dialkyl peroxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic peroxides Dialkyl peroxides